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Introduction

Redox titrations are a fundamental analytical technique used to determine the concentration of
an analyte by reacting it with an oxidizing or reducing agent of known concentration. Potassium
dichromate (K2Cr207) is a powerful oxidizing agent that serves as an excellent primary
standard in volumetric analysis.[1][2] Its high purity, stability in aqueous solution, and the fact
that its solutions can be prepared by direct weighing of a known amount make it a preferred
reagent in many applications, including the analysis of iron content in pharmaceutical
ingredients and other materials.[1][3]

This document provides a detailed protocol for the preparation of a standard potassium
dichromate solution and its use in the redox titration of ferrous (Fe2*) ions.

Principle of the Reaction

The titration is carried out in an acidic medium, typically with sulfuric acid, to ensure the
complete reduction of the dichromate ion (Cr20727) to the chromium (lIl) ion (Cr3*). The half-
reaction for the dichromate system is:

Cr2072~ + 14H* + 6e~ — 2Cr3* + 7H20 (E° = +1.33 V)

When titrating ferrous ions (Fe?*), they are oxidized to ferric ions (Fe3*):
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Fe2t — Fed* + e~
The overall balanced ionic equation for the reaction is:
Cr2072~ + 6Fe?* + 14H* — 2Cr3* + 6Fe3* + 7H20

This stoichiometry shows that one mole of dichromate reacts with six moles of ferrous ions.
Unlike potassium permanganate, potassium dichromate is not a self-indicator. Therefore, a
redox indicator, such as sodium diphenylamine sulfonate, is required to detect the endpoint of
the titration. The addition of phosphoric acid is crucial as it complexes with the ferric ions (Fe3*)
produced during the titration, lowering the formal potential of the Fe3*/Fe2* system and thus
sharpening the endpoint.

Experimental Protocol

Materials and Reagents @@

Reagent/Material Grade Supplier Example
Potassium dichromate Analytical Reagent (AR) ) ]
] Sigma-Aldrich
(K2Cr207) Grade, dried at 150-200°C
Ferrous Ammonium Sulfate ] S
AR Grade Fisher Scientific
(Mohr's Salt)
Sulfuric Acid (H2S04),
AR Grade Merck
concentrated
Phosphoric Acid (H3POa4), 85% AR Grade VWR
Sodium Diphenylamine Laboratory Reagent (LR) )
BDH Chemicals
Sulfonate indicator Grade

Distilled or Deionized Water

Preparation of 0.1 N (0.0167 M) Potassium Dichromate
Standard Solution

Potassium dichromate is a primary standard, so a solution of a specific normality can be
prepared by accurately weighing the pure, dried salt and dissolving it in a known volume of
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distilled water.

Procedure:

Accurately weigh approximately 4.903 g of previously dried (at 150-200°C for 2 hours)
potassium dichromate.

Quantitatively transfer the weighed salt into a 1000 mL volumetric flask.

Add approximately 500 mL of distilled water and swirl to dissolve the salt completely.

Once dissolved, dilute the solution to the 1000 mL mark with distilled water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Preparation of the Analyte: Ferrous Ammonium Sulfate
Solution

Procedure:
» Accurately weigh approximately 0.7 g of ferrous ammonium sulfate (Mohr's salt).
o Transfer the salt to a 250 mL conical flask.

e Add 30 mL of dilute sulfuric acid (e.g., 1 M) and 100 mL of distilled water to dissolve the salt.

Titration Procedure

Procedure:

 Fill a clean, rinsed 50 mL burette with the prepared 0.1 N potassium dichromate standard
solution. Record the initial burette reading to two decimal places.

 To the ferrous ammonium sulfate solution in the conical flask, add 7 mL of 85% phosphoric
acid and 5-8 drops of sodium diphenylamine sulfonate indicator.

« Titrate the ferrous solution with the potassium dichromate solution from the burette. Add the
titrant dropwise while constantly swirling the flask.
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e The endpoint is reached when the color of the solution changes from green to a persistent

violet-blue.
e Record the final burette reading.
» Repeat the titration at least two more times to obtain concordant readings.

Data Presentation

The results of the titration can be recorded and calculated as shown in the table below.

Initial Burette Final Burette Volume of K2Cr207

Titration No. ) .
Reading (mL) Reading (mL) used (mL)

Average

Calculations

The concentration of the ferrous ion solution can be calculated using the following formula
derived from the stoichiometry of the reaction (M1Vi/n1 = M2V2/n2):

M_Fe2t = (M_Kz2Crz207 x V_K2Cr207 x 6) / V_Fe?*
Where:
o M_Fe?* is the molarity of the ferrous ion solution.

M_Kz2Cr207 is the molarity of the potassium dichromate solution (0.0167 M).

V_K2Cr20y7 is the average volume of the potassium dichromate solution used in the titration.

V_Fez?* is the volume of the ferrous ion solution taken for titration.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» 6 is the stoichiometric factor based on the reaction equation.

Experimental Workflow and Signaling Pathways

The logical flow of the experimental protocol can be visualized as follows:

Solution Preparation

Weigh Potassium Dissolve in Water
Dichromate & Dilute to Volume

Dissolve in Acidified
Water

Prepare Standard
K2Cr207 Solution

Weigh Ferrous
Ammonium Sulfate Titratign Procedure
Add HsPO4 and Data Analysis
Pipette Analyte into Indicator to Analyte
Prepare Analyte Conical Flask —1
(Fe?*) Solution L Titrate until Endpoint . Record Volume and } { Calculate Average | Calculate Analyte J

(Green to Violet) Repeat for Concordance Titrant Volume Concentration

Fill Burette with
K2Cr207 Solution

Click to download full resolution via product page

Caption: Workflow for Redox Titration of Ferrous lons.

The signaling pathway, in this context, refers to the chemical transformations and the role of the
indicator at the molecular level.
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Caption: Chemical Signaling at the Endpoint.

Applications in Drug Development and Quality
Control

o Purity Assessment of Raw Materials: Determination of the iron content in raw materials used
in drug synthesis.

o Assay of Pharmaceutical Formulations: Quantifying iron in hematinic preparations and other
pharmaceutical products.

 Stability Studies: Monitoring the degradation of iron-containing drugs over time.

o Determination of other reducing agents: The method can be adapted to determine the
concentration of other reducing agents after appropriate sample preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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